Cas no 58567-80-9 (Benzene, 1-(1,1-dimethylethyl)-4-propyl-)
58567-80-9 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-4-propyl-
CAS No:58567-80-9
MF:C13H20
MW:176.297904014587
CID:341621
PubChem ID:12354204
Update Time:2025-04-19
Benzene, 1-(1,1-dimethylethyl)-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-4-propyl-
- 1-tert-butyl-4-propylbenzene
- DTXSID20493596
- 58567-80-9
- 1-tert-butyl-4-propyl-benzene
-
- Inchi: 1S/C13H20/c1-5-6-11-7-9-12(10-8-11)13(2,3)4/h7-10H,5-6H2,1-4H3
- InChI Key: XLJCEWXIEVXDCP-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=CC(=CC=1)CCC
Computed Properties
- Exact Mass: 176.1566
- Monoisotopic Mass: 176.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(1,1-dimethylethyl)-4-propyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
58567-80-9 (Benzene, 1-(1,1-dimethylethyl)-4-propyl-) Related Products
- 1014-60-4(1,3-Di-tert-butylbenzene)
- 1012-72-2(1,4-Di-tert-butylbenzene)
- 2049-95-8(Tert-Pentylbenzene)
- 1460-02-2(1,3,5-Tri-tert-butylbenzene)
- 873-49-4(Cyclopropylbenzene)
- 98-19-1(1-tert-Butyl-3,5-dimethylbenzene)
- 15181-11-0(3,5-Di-tert-butyltoluene)
- 1075-38-3(3-Tert-Butyltoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk